![molecular formula C10H13NO2 B1293761 (2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amine CAS No. 2242-31-1](/img/structure/B1293761.png)
(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amine
Overview
Description
“(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amine” is a chemical compound with the CAS Number: 2242-31-1. It has a molecular weight of 179.22 . The IUPAC name for this compound is 2,3-dihydro-1,4-benzodioxin-2-yl-N-methylmethanamine .
Synthesis Analysis
The synthesis of 2,3-Dihydrobenzo[1,4]dioxine derivatives has been achieved through a tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of 2-Prop-2-ynyloxyphenols .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13NO2/c1-11-6-8-7-12-9-4-2-3-5-10(9)13-8/h2-5,8,11H,6-7H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Scientific Research Applications
Application 1: Antipsychotic Research
Scientific Field
Neuropsychopharmacology
Summary of Application
This compound has been studied in the context of developing new antipsychotic drugs. The research focused on the combined dopamine D2 receptor antagonism and serotonin (5-HT)1A receptor agonism, which may improve efficacy and alleviate some side effects associated with classical antipsychotics .
Methods of Application
The specific experimental procedures were not detailed in the available resources.
Results or Outcomes
The outcomes of these studies are not explicitly mentioned in the available resources.
Application 2: Electrochemical Synthesis
Scientific Field
Organic Chemistry
Summary of Application
The compound has been used in the anodic oxidation of a natural antioxidative catechol, hydroxytyrosol. This process was developed in an acetonitrile/dimethylsulfoxide (or acetonitrile/water) solvent mixture to produce the resulting non-activated o-quinone and generate structural analogues .
Methods of Application
The compound was subjected to anodic oxidation in a specific solvent mixture. The resulting o-quinone was then used in an inverse electron demand Diels–Alder (IEDDA) reaction with tertiary enamines .
Results or Outcomes
2-Amino-2,3-dihydro-1,4-benzodioxane derivatives were obtained as two regioisomers in good to high overall yields (65–90%) and 1:3 ratios .
Application 3: Chemical Synthesis
Summary of Application
This compound is often used in chemical synthesis. It is available for purchase from various chemical suppliers and is used in laboratories for the synthesis of other compounds .
Methods of Application
The specific experimental procedures and technical details are not provided in the available resources.
Results or Outcomes
The outcomes of these syntheses are not explicitly mentioned in the available resources.
Application 4: Treatment of Gaucher Disease
Scientific Field
Medical Research
Summary of Application
A derivative of this compound, (1R,2R)-octanoic acid[2-(2’,3’-dihydro-benzo[1,4] dioxin-6’-yl)-2-hydroxy-1-pyrrolidin-1-ylmethyl-ethyl]-amide-L-tartaric acid salt, has been studied for the treatment of Gaucher disease .
Safety And Hazards
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-3-yl)-N-methylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-11-6-8-7-12-9-4-2-3-5-10(9)13-8/h2-5,8,11H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZMFKMYOVWSQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1COC2=CC=CC=C2O1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00945088 |
Source
|
| Record name | 1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00945088 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,3-Dihydro-benzo[1,4]dioxin-2-ylmethyl)-methyl-amine | |
CAS RN |
2242-31-1 |
Source
|
| Record name | [(2,3-Dihydrobenzo[1,4]dioxin-2-yl)methyl]methylamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2242-31-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4-Benzodioxan-2-methylamine, N-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002242311 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(2,3-Dihydro-1,4-benzodioxin-2-yl)-N-methylmethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00945088 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2,3-dihydro-1,4-benzodioxin-2-ylmethyl)(methyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
